4-{5-phenyl-4-[4-(phenylsulfanyl)phenyl]-1H-imidazol-2-yl}phenol

• Molecular Formula: C27H20N2OS
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 4-[4-phenyl-5-(4-phenylsulfanylphenyl)-1H-imidazol-2-yl]phenol
• InChI: InChI=1S/C27H20N2OS/c30-22-15-11-21(12-16-22)27-28-25(19-7-3-1-4-8-19)26(29-27)20-13-17-24(18-14-20)31-23-9-5-2-6-10-23/h1-18,30H,(H,28,29)
• InChI Key: ZALGLWYUPDYKBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NC(=N2)C3=CC=C(C=C3)O)C4=CC=C(C=C4)SC5=CC=CC=C5

Description

4-{5-phenyl-4-[4-(phenylsulfanyl)phenyl]-1H-imidazol-2-yl}phenol is a complex organic compound featuring an imidazole ring substituted with phenyl and phenylsulfanyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{5-phenyl-4-[4-(phenylsulfanyl)phenyl]-1H-imidazol-2-yl}phenol typically involves multi-step organic reactions. One common method includes the condensation of aldehydes with thiols and malononitrile in the presence of a base such as triethylamine or piperidine . The reaction is usually carried out in an aqueous ethanol solution at elevated temperatures (80-85°C) under nitrogen atmosphere .

Industrial Production Methods

the use of functionalized ionic liquids as both solvents and catalysts has been explored for similar compounds, offering a more environmentally friendly alternative to traditional organic solvents .

Chemical Reactions Analysis

Types of Reactions

4-{5-phenyl-4-[4-(phenylsulfanyl)phenyl]-1H-imidazol-2-yl}phenol can undergo various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: Electrophilic aromatic substitution can occur on the phenyl rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Reagents like bromine